Cas no 1247391-14-5 (1-(2-Chloroacetyl)-N-methylpyrrolidine-2-carboxamide)

• Product Name: 1-(2-Chloroacetyl)-N-methylpyrrolidine-2-carboxamide
• CAS No: 1247391-14-5
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 5055139
• Update Time: 2023-08-24

1-(2-Chloroacetyl)-N-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroacetyl)-N-methylpyrrolidine-2-carboxamide
• Z1562134856
• 1-(2-Chloroacetyl)-N-methylpyrrolidine-2-carboxamide

• Inchi： 1S/C8H13ClN2O2/c1-10-8(13)6-3-2-4-11(6)7(12)5-9/h6H,2-5H2,1H3,(H,10,13)
• InChI Key： CGZSJLCMTZDGJU-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1C(NC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: -0.6
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 441.9±45.0 °C at 760 mmHg
• Flash Point: 209.0±31.5 °C

1-(2-Chloroacetyl)-N-methylpyrrolidine-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃